Cas no 1882798-29-9 (3-(2-bromo-4-methoxyphenyl)methylazetidine)

• Product Name: 3-(2-bromo-4-methoxyphenyl)methylazetidine
• CAS No: 1882798-29-9
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD29966515
• CID: 5603219
• PubChem ID: 126979330
• Update Time: 2025-06-16

3-(2-bromo-4-methoxyphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1910231
• 3-[(2-bromo-4-methoxyphenyl)methyl]azetidine
• 1882798-29-9
• 3-(2-bromo-4-methoxyphenyl)methylazetidine

• MDL： MFCD29966515
• Inchi： 1S/C11H14BrNO/c1-14-10-3-2-9(11(12)5-10)4-8-6-13-7-8/h2-3,5,8,13H,4,6-7H2,1H3
• InChI Key： AZWIRHDMSOTOKA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC1CNC1)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)methylazetidine

Comprehensive Overview of 3-(2-bromo-4-methoxyphenyl)methylazetidine (CAS No. 1882798-29-9)

3-(2-bromo-4-methoxyphenyl)methylazetidine (CAS No. 1882798-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique chemical properties and potential applications. The presence of a bromo substituent and a methoxy group on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in 3-(2-bromo-4-methoxyphenyl)methylazetidine as a building block for designing novel bioactive molecules. Its structural features allow for diverse modifications, enabling the development of compounds with tailored properties for specific applications. This aligns with the growing trend of precision chemistry, where molecules are engineered to meet exact functional requirements.

The synthesis of 3-(2-bromo-4-methoxyphenyl)methylazetidine typically involves multi-step organic reactions, including bromination and etherification. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. These methods are part of the broader shift toward green chemistry, a hot topic in the scientific community aimed at reducing environmental impact while maintaining high productivity.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(2-bromo-4-methoxyphenyl)methylazetidine in drug development?" Studies suggest its potential as a precursor for central nervous system (CNS) therapeutics, owing to the azetidine ring's ability to modulate biological activity. Additionally, its lipophilicity and hydrogen-bonding capacity make it suitable for designing molecules with enhanced bioavailability, a critical factor in modern pharmacology.

Another area of interest is the compound's role in agrochemical innovation. With the global push for sustainable farming, researchers are investigating 3-(2-bromo-4-methoxyphenyl)methylazetidine as a key intermediate for developing next-generation pesticides and herbicides. Its structural versatility allows for the creation of compounds that target specific pests while minimizing harm to non-target organisms, addressing the urgent need for eco-friendly agrochemicals.

From a commercial perspective, the market for fine chemicals like 3-(2-bromo-4-methoxyphenyl)methylazetidine is expanding rapidly. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial laboratories. This trend reflects the broader shift toward outsourced R&D, where organizations leverage external expertise to accelerate innovation.

In summary, 3-(2-bromo-4-methoxyphenyl)methylazetidine (CAS No. 1882798-29-9) represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its unique structure and reactivity position it at the forefront of molecular design, aligning with contemporary research priorities such as sustainability, efficiency, and targeted functionality. As scientific inquiry continues to evolve, this compound is likely to play an increasingly vital role in advancing chemical innovation.